N-[3-oxo-3-(pentylamino)propyl]benzamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: N-[3-oxo-3-(pentylamino)propyl]benzamide
• InChI: InChI=1S/C15H22N2O2/c1-2-3-7-11-16-14(18)10-12-17-15(19)13-8-5-4-6-9-13/h4-6,8-9H,2-3,7,10-12H2,1H3,(H,16,18)(H,17,19)
• InChI Key: FGASTIYQFJVBKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)CCNC(=O)C1=CC=CC=C1

Description

N-[3-oxo-3-(pentylamino)propyl]benzamide is a compound that belongs to the class of benzamides Benzamides are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-oxo-3-(pentylamino)propyl]benzamide typically involves the condensation of benzoic acids and amines. One efficient method involves the use of diatomite earth immobilized with Lewis acidic ionic liquid (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . This method is advantageous due to its eco-friendly nature, low reaction times, and high yields.

Industrial Production Methods

In industrial settings, the production of benzamides often involves the reaction between carboxylic acids and amines at high temperatures (above 180°C). this method may not be suitable for all functionalized molecules .

Chemical Reactions Analysis

Types of Reactions

N-[3-oxo-3-(pentylamino)propyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Substitution reactions often involve nucleophiles and electrophiles under specific conditions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines .

Scientific Research Applications

N-[3-oxo-3-(pentylamino)propyl]benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Medicine: It is being explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: It is used in the production of pharmaceuticals, plastics, and other industrial products.

Mechanism of Action

The mechanism of action of N-[3-oxo-3-(pentylamino)propyl]benzamide involves its interaction with specific molecular targets and pathways. For instance, it may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-[3-oxo-3-(pentylamino)propyl]benzamide include:

• N-[3-oxo-3-(propylamino)propyl]benzamide
• N-[3-oxo-3-(morpholino)propyl]benzamide

Uniqueness

Its ability to undergo various chemical reactions and its potential therapeutic effects make it a compound of significant interest in scientific research .